Cas no 70791-81-0 (Acetic acid, cyano[(cyanomethoxy)imino]-, methyl ester)

• Product name: Acetic acid, cyano[(cyanomethoxy)imino]-, methyl ester
• CAS No: 70791-81-0
• MF: C₆H₅N₃O₃
• MW: 167.1222
• CID: 546632
• PubChem ID: 71404837

Acetic acid, cyano[(cyanomethoxy)imino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano[(cyanomethoxy)imino]-, methyl ester
• methyl 2-cyano-2-(cyanomethoxyimino)acetate
• Methyl cyano[(cyanomethoxy)imino]acetate
• 70791-81-0
• DTXSID80825657

• Inchi： InChI=1S/C6H5N3O3/c1-11-6(10)5(4-8)9-12-3-2-7/h3H2,1H3
• InChI Key： HKWHEBRWNMMMDZ-UHFFFAOYSA-N
• SMILES： COC(=O)C(=NOCC#N)C#N

Computed Properties

• Exact Mass: 167.03315
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 95.5Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 95.47